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Compound of Interest

Compound Name: 2-Benzylidenecyclohexanone

Cat. No.: B1582358 Get Quote

Essential Safety and Handling Guide for 2-
Benzylidenecyclohexanone
For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 2-Benzylidenecyclohexanone (CAS No. 5682-83-7) in a laboratory setting. The

information is intended to supplement, not replace, your institution's established safety

protocols and the product's Safety Data Sheet (SDS).

I. Core Safety and Hazard Information
2-Benzylidenecyclohexanone is classified as a hazardous substance that can cause skin,

eye, and respiratory irritation.[1][2] Adherence to proper safety measures is imperative to

minimize exposure and ensure a safe working environment.

Quantitative Data Summary

While specific occupational exposure limits (OELs) have not been established for 2-
Benzylidenecyclohexanone by major regulatory bodies, the following physical and chemical

properties are crucial for safe handling and storage.[3]
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Property Value Source

CAS Number 5682-83-7 [1][4]

Molecular Formula C13H14O [1][2]

Molecular Weight 186.25 g/mol [1][2][4]

Appearance
Light yellow to brown

powder/crystal
[5]

Melting Point 53-55 °C [1]

Boiling Point 180-184 °C at 14 mmHg [1]

Flash Point 180-184 °C at 14mm [1]

Storage Temperature Refrigerated

II. Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A systematic approach to handling 2-Benzylidenecyclohexanone is essential to prevent

accidental exposure. The following step-by-step guide outlines the necessary precautions and

PPE.

A. Engineering Controls

Ventilation: Always handle 2-Benzylidenecyclohexanone in a well-ventilated area. A

certified chemical fume hood is required to minimize the inhalation of dust or vapors.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[3]

B. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Benzylidenecyclohexanone:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn if there

is a risk of splashing.

Protects against eye irritation

from dust or splashes.[3]

Hand Protection

Chemical-resistant gloves.

Nitrile gloves are a suitable

option for incidental contact.

For extended contact, consider

thicker, reusable gloves and

always inspect for degradation

or punctures before use.

Prevents skin irritation upon

contact.[6][7]

Body Protection

A flame-retardant lab coat. For

larger quantities or increased

risk of splashing, chemical-

resistant coveralls are

recommended.

Protects skin from accidental

spills.[3]

Respiratory Protection

For operations that may

generate significant dust or

aerosols, a NIOSH-approved

respirator with an appropriate

particulate filter is necessary.

Prevents respiratory tract

irritation.[1]

C. Handling Protocol

Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for 2-Benzylidenecyclohexanone.

Ensure all necessary PPE is available and in good condition.

Confirm that the chemical fume hood is functioning correctly.

During Handling:
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Avoid the formation of dust and aerosols.[3]

Weigh and transfer the chemical within the fume hood.

Keep containers tightly closed when not in use.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3]

Post-Handling:

Clean the work area thoroughly.

Properly remove and dispose of contaminated PPE.

Store 2-Benzylidenecyclohexanone in a cool, dry, and well-ventilated place, away from

incompatible materials.[3]

III. Disposal Plan: Waste Management and
Decontamination
Proper disposal of 2-Benzylidenecyclohexanone and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

A. Waste Categorization and Collection

Hazardous Waste: 2-Benzylidenecyclohexanone and any materials contaminated with it

(e.g., gloves, weighing paper, pipette tips) must be treated as hazardous waste.

Waste Containers:

Use separate, clearly labeled, and sealed containers for solid and liquid waste.

The label should include "Hazardous Waste" and the full chemical name: "2-
Benzylidenecyclohexanone".

Ensure waste containers are made of a compatible material (e.g., high-density

polyethylene).
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B. Spill Management

Small Spills:

Wearing appropriate PPE, cover the spill with an inert absorbent material such as

vermiculite or sand.

Sweep up the absorbed material and place it in a sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

C. Disposal Protocol

Collection: Collect all 2-Benzylidenecyclohexanone waste in the designated hazardous

waste containers.

Storage: Store waste containers in a designated and secure hazardous waste accumulation

area.

Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's certified waste management vendor. Do not dispose of 2-
Benzylidenecyclohexanone down the drain or in regular trash.[3]

IV. Workflow and Logic Diagram
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of 2-Benzylidenecyclohexanone.
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Caption: Logical workflow for the safe handling and disposal of 2-
Benzylidenecyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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